Cas no 13316-69-3 (N-[(4-Chlorophenyl)methyl]-N,N-dimethyloctadecan-1-aminium chloride)
13316-69-3 structure
Product Name:N-[(4-Chlorophenyl)methyl]-N,N-dimethyloctadecan-1-aminium chloride
CAS No:13316-69-3
MF:C27H49Cl2N
MW:458.590666532516
CID:2770657
PubChem ID:71351781
Update Time:2025-04-21
N-[(4-Chlorophenyl)methyl]-N,N-dimethyloctadecan-1-aminium chloride Chemical and Physical Properties
Names and Identifiers
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- N-[(4-Chlorophenyl)methyl]-N,N-dimethyloctadecan-1-aminium chloride
- 13316-69-3
- DTXSID20777161
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- Inchi: 1S/C27H49ClN.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-24-29(2,3)25-26-20-22-27(28)23-21-26;/h20-23H,4-19,24-25H2,1-3H3;1H/q+1;/p-1
- InChI Key: WJPCQQKUAPIKMX-UHFFFAOYSA-M
- SMILES: ClC1C=CC(=CC=1)C[N+](C)(C)CCCCCCCCCCCCCCCCCC.[Cl-]
Computed Properties
- Exact Mass: 457.3242060Da
- Monoisotopic Mass: 457.3242060Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 30
- Rotatable Bond Count: 19
- Complexity: 346
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
N-[(4-Chlorophenyl)methyl]-N,N-dimethyloctadecan-1-aminium chloride Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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